Cas no 62702-41-4 (Acetyldexphenmetrazine)

• Product name: Acetyldexphenmetrazine
• CAS No: 62702-41-4
• MF: C₁₃H₁₇NO₂
• MW: 219.27958
• CID: 1070824
• PubChem ID: 191661

Acetyldexphenmetrazine Chemical and Physical Properties

Names and Identifiers

• Acetyldexphenmetrazine
• Morpholine, 4-acetyl-3-methyl-2-phenyl-, trans-(+)-
• 62702-41-4
• 1-[(2s,3s)-3-methyl-2-phenylmorpholin-4-yl]ethanone
• DTXSID10211786

• Inchi： InChI=1S/C13H17NO2/c1-10-13(12-6-4-3-5-7-12)16-9-8-14(10)11(2)15/h3-7,10,13H,8-9H2,1-2H3/t10-,13+/m0/s1
• InChI Key： ZZGGQYMSRNYALW-GXFFZTMASA-N
• SMILES： CC1C(OCCN1C(=O)C)C2=CC=CC=C2

Computed Properties

• Exact Mass: 219.12601
• Monoisotopic Mass: 219.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• PSA: 29.54